Cas no 408536-52-7 (6-Methoxyquinoline-8-carboxylic acid)

6-Methoxyquinoline-8-carboxylic acid is a versatile quinoline derivative widely used as a key intermediate in organic synthesis and pharmaceutical research. Its methoxy and carboxylic acid functional groups make it a valuable building block for constructing complex heterocyclic compounds, particularly in the development of bioactive molecules. The compound exhibits favorable reactivity for further derivatization, enabling applications in medicinal chemistry, such as the synthesis of potential antimicrobial or anticancer agents. Its structural features also facilitate chelation and coordination chemistry, making it useful in metal-organic frameworks (MOFs) or catalyst design. High purity grades are available to ensure reproducibility in research and industrial applications.
6-Methoxyquinoline-8-carboxylic acid structure
408536-52-7 structure
Product Name:6-Methoxyquinoline-8-carboxylic acid
CAS No:408536-52-7
MF:C11H9NO3
MW:203.194062948227
MDL:MFCD12024808
CID:2857042
PubChem ID:21540194
Update Time:2025-06-07

6-Methoxyquinoline-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-methoxyquinoline-8-carboxylic acid
    • 6-methoxy-quinoline-8-carboxylic acid
    • AMY26728
    • 6-methoxy-8-quinolinecarboxylic acid
    • 8-Quinolinecarboxylicacid,6-methoxy-
    • ZB1013
    • 6-METHOXYQUINOLINE-8-CARBOXYLICACID
    • K10276
    • AKOS022505954
    • AS-62896
    • 408536-52-7
    • SCHEMBL11804278
    • EN300-174348
    • 6-Methoxyquinoline-8-carboxylic acid
    • MDL: MFCD12024808
    • Inchi: 1S/C11H9NO3/c1-15-8-5-7-3-2-4-12-10(7)9(6-8)11(13)14/h2-6H,1H3,(H,13,14)
    • InChI Key: PTOKBRQKJFQMIB-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C(=O)O)C2C(=CC=CN=2)C=1

Computed Properties

  • Exact Mass: 203.058243149g/mol
  • Monoisotopic Mass: 203.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 59.4

6-Methoxyquinoline-8-carboxylic acid Pricemore >>

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